3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H20N2O3S/c1-4-5-8-20-11-19-17-16(18(20)21)13(10-24-17)12-6-7-14(22-2)15(9-12)23-3/h6-7,9-11H,4-5,8H2,1-3H3
• InChI Key: CKLJSZVJYAMDCB-UHFFFAOYSA-N
• SMILES: CCCCN1C=NC2=C(C1=O)C(=CS2)C3=CC(=C(C=C3)OC)OC

Description

3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of specific enzymes that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting the activity of this enzyme, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the formation of new blood vessels, which is essential for the growth and spread of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its specificity for inhibiting topoisomerase II. This specificity makes it a promising anticancer agent with fewer side effects compared to other chemotherapeutic agents. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on 3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one could focus on several areas. One area of research could be the development of more efficient synthesis methods to increase the yield of this compound. Another area of research could be the exploration of this compound's potential applications in material science and organic electronics. Additionally, further studies could be conducted to investigate the potential of this compound as a therapeutic agent for other diseases beyond cancer. Finally, future research could focus on improving the solubility of this compound to facilitate its administration in vivo.

Synthesis Methods

The synthesis of 3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that includes the reaction of 3,4-dimethoxybenzaldehyde with 2-bromothiophene, followed by the reaction of the resulting product with butylamine and finally, the reaction of the resulting product with 2-cyanoacetamide. This synthesis method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

3-butyl-5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has been explored as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, this compound has been studied for its potential applications in the development of organic semiconductors. In organic electronics, this compound has been explored for its potential use in the development of organic light-emitting diodes (OLEDs).